Cas no 58725-47-6 (L-Arginine,N2-(1-oxohexadecyl)-)

• Product Name: L-Arginine,N2-(1-oxohexadecyl)-
• CAS No: 58725-47-6
• MF: C₂₂H₄₄N₄O₃
• MW: 412.60976600647
• CID: 372926
• PubChem ID: 11223678
• Update Time: 2025-04-19

L-Arginine,N2-(1-oxohexadecyl)- Chemical and Physical Properties

Names and Identifiers

• L-Arginine,N2-(1-oxohexadecyl)-
• N2-(1-oxohexadecyl)-L-arginine
• EINECS 261-410-5
• PALMITOYL ARGININE
• UNII-2F8GZ263AP
• DENIQPHQUIGDJZ-IBGZPJMESA-N
• Q27254672
• mono-Nalpha-palmitoyl-L-arginine
• (2S)-5-(diaminomethylideneamino)-2-(hexadecanoylamino)pentanoic acid
• AMISAFE AP-01
• NS00053849
• 58725-47-6
• SCHEMBL2340732
• PALMITOYL ARGININE [INCI]
• 2F8GZ263AP
• N-Palmitoyl-L-arginine
• L-Arginine, N2-(1-oxohexadecyl)-

• Inchi： 1S/C22H44N4O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20(27)26-19(21(28)29)16-15-18-25-22(23)24/h19H,2-18H2,1H3,(H,26,27)(H,28,29)(H4,23,24,25)/t19-/m0/s1
• InChI Key： DENIQPHQUIGDJZ-IBGZPJMESA-N
• SMILES： O=C(CCCCCCCCCCCCCCC)N[C@H](C(=O)O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 412.34100
• Monoisotopic Mass: 412.34134128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 20
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 131Ų

Experimental Properties

• PSA: 128.30000
• LogP: 5.88220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives